Cas no 2680865-37-4 (tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate
• CAS No: 2680865-37-4
• MF: C₁₈H₂₇ClN₄O₄
• MW: 398.884383440018
• CID: 5625434
• PubChem ID: 165931962
• Update Time: 2025-05-25

tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680865-37-4
• tert-butyl 3-{[(tert-butoxy)carbonyl](2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate
• EN300-28303149
• tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate

• Inchi： 1S/C18H27ClN4O4/c1-17(2,3)26-15(24)22-10-8-12(11-22)23(16(25)27-18(4,5)6)13-7-9-20-14(19)21-13/h7,9,12H,8,10-11H2,1-6H3
• InChI Key： PUUIJKPVHOOHPM-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C(=O)OC(C)(C)C)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 398.1720830g/mol
• Monoisotopic Mass: 398.1720830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.9Ų

Additional information on tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate (CAS No. 2680865-37-4)

Tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate, a compound with the CAS number 2680865-37-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The intricate structure of this molecule, featuring a pyrrolidine core and multiple functional groups, makes it a versatile scaffold for designing novel therapeutic agents.

The primary focus of this introduction is to provide a comprehensive overview of the compound, emphasizing its chemical structure, synthesis, and most notably, its role in recent research and development efforts. By delving into the latest scientific literature, we can highlight how this compound has been utilized in various contexts, from academic studies to potential clinical applications.

The name of the compound, tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate, encodes a wealth of structural information. The presence of multiple protective groups, such as the tert-butoxycarbonyl (Boc) group and the chloropyrimidine moiety, suggests that this compound is likely used as an intermediate in the synthesis of more complex molecules. The pyrrolidine ring is a common pharmacophore in drug design, known for its ability to interact with biological targets in a favorable manner.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. Pyrrolidine derivatives, in particular, have been extensively studied for their potential as kinase inhibitors, G protein-coupled receptor modulators, and more. The specific substitution pattern in tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate positions it as a promising candidate for further exploration in these areas.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The Boc group serves as an amino acid protecting group, allowing for selective deprotection at later stages of synthesis. The chloropyrimidine moiety can participate in various nucleophilic substitution reactions, enabling further functionalization. These features make the compound a valuable tool for synthetic chemists working on complex molecular architectures.

One of the most compelling aspects of tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate is its application in medicinal chemistry. Recent studies have demonstrated its utility as a building block for the development of novel small-molecule drugs. For instance, researchers have explored its use in creating inhibitors targeting specific enzymes involved in cancer pathways. The pyrrolidine core interacts with the active sites of these enzymes, while the protective groups ensure stability during synthetic manipulations.

The chloropyrimidine group has also been shown to enhance binding affinity through hydrogen bonding or other non-covalent interactions with biological targets. This feature has been leveraged to design molecules with improved pharmacokinetic properties. In one notable study, derivatives of this compound were found to exhibit potent activity against certain kinases, suggesting their potential as therapeutic agents.

The tert-butoxycarbonyl group provides an additional layer of control during synthesis, allowing chemists to introduce or remove functional groups at specific points in the reaction sequence. This flexibility is crucial for optimizing drug candidates for clinical trials. By systematically modifying different parts of the molecule, researchers can fine-tune its biological activity and pharmacological properties.

In addition to its role in drug discovery, tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate has found applications in academic research aimed at understanding fundamental chemical principles. Its complex structure provides a challenging yet rewarding system for studying reaction mechanisms and developing new synthetic methodologies. Such studies contribute to the broader field of organic chemistry and may inspire innovative approaches to molecular construction.

The compound's versatility extends beyond its use as an intermediate; it also serves as a model system for computational chemistry studies. By simulating its interactions with biological targets using computer modeling techniques, researchers can gain insights into how small molecules bind to proteins and other macromolecules. These insights are invaluable for designing drugs with enhanced efficacy and reduced side effects.

The latest research trends indicate that compounds like tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate will continue to play a crucial role in pharmaceutical innovation. Advances in synthetic chemistry and biotechnology are making it possible to explore increasingly complex molecular architectures with greater precision than ever before. This compound exemplifies how careful molecular design can lead to breakthroughs in therapeutic development.

In conclusion, Tert-butyl 3-{(tert-butoxy)carbonyl(2-chloropyrimidin-4-yl)amino}pyrrolidine-1-carboxylate (CAS No. 2680865-37-4) is a multifaceted molecule with significant potential in both academic research and industrial applications. Its unique structural features make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of biological systems continues to grow, compounds like this will undoubtedly contribute to the development of novel treatments for various diseases.